3-(4-chlorophenyl)-N-(4-methylbenzyl)-5-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

Specification

• Molecular Formula: C24H18ClN5O2
• Molecular Weight: 443.9 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-oxo-1H-triazolo[1,5-a]quinazoline-8-carboxamide
• Standard InChI: InChI=1S/C24H18ClN5O2/c1-14-2-4-15(5-3-14)13-26-23(31)17-8-11-19-20(12-17)30-22(27-24(19)32)21(28-29-30)16-6-9-18(25)10-7-16/h2-12,29H,13H2,1H3,(H,26,31)
• Standard InChI Key: XLHFRTSPZGZNIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N=C4N3NN=C4C5=CC=C(C=C5)Cl

Introduction

3-(4-chlorophenyl)-N-(4-methylbenzyl)-5-oxo-4,5-dihydro-123triazolo[1,5-a]quinazoline-8-carboxamide is a complex organic compound belonging to the class of quinazoline derivatives. It features a triazole ring fused to a quinazoline structure, which is significant in medicinal chemistry due to its diverse biological activities. The presence of chlorophenyl and methylbenzyl substituents enhances its potential pharmacological properties.

Synthesis

The synthesis of 3-(4-chlorophenyl)-N-(4-methylbenzyl)-5-oxo-4,5-dihydro-triazolo[1,5-a]quinazoline-8-carboxamide typically involves multi-step organic reactions. Key methods include modifications of quinazoline and triazole derivatives. The synthesis requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Analytical techniques like thin-layer chromatography (TLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to monitor the progress and confirm the identity of intermediates and final products.

Potential Applications

This compound has potential applications in medicinal chemistry due to its complex structure, which may lead to novel therapeutic agents. Further exploration into its properties and mechanisms could yield significant advancements in drug development. The compound's ability to interact with biological targets makes it a promising candidate for various therapeutic applications.

Mechanism of Action

The mechanism of action for 3-(4-chlorophenyl)-N-(4-methylbenzyl)-5-oxo-4,5-dihydro-triazolo[1,5-a]quinazoline-8-carboxamide is not fully elucidated but is hypothesized to involve interactions with specific biological targets. Further studies using biochemical assays would be necessary to clarify its precise mechanism of action and identify potential therapeutic targets.

Characterization Techniques

Characterization techniques such as infrared (IR) spectroscopy and NMR provide insights into functional groups and molecular interactions within the compound. These methods are crucial for understanding the structural features that contribute to its potential biological activity.

Comparison with Similar Compounds

Similar compounds, such as 3a-(4-Chlorophenyl)-1-thioxo-2,3,3a,4-tetrahydroimidazo[1,5-a]quinazolin-5(1H)-one, also exhibit complex structures with potential biological activities. These compounds are studied for their therapeutic potential, often involving multi-step syntheses and detailed structural analyses.